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Compound of Interest

Compound Name: (5-Fluoro-2-iodophenyl)methanol

Cat. No.: B151814

An In-depth Technical Guide to Sourcing and Utilizing (5-Fluoro-2-iodophenyl)methanol for
Researchers and Drug Development Professionals

Introduction

(5-Fluoro-2-iodophenyl)methanol is a key building block in medicinal chemistry and drug
discovery. Its unique substitution pattern, featuring both a fluorine and an iodine atom on the
phenyl ring, offers a versatile platform for the synthesis of complex molecules with potential
therapeutic applications. The fluorine atom can enhance metabolic stability, binding affinity, and
other pharmacokinetic properties of a drug candidate.[1] The iodine atom serves as a reactive
handle for various cross-coupling reactions, enabling the introduction of diverse functional
groups. This guide provides a comprehensive overview of the commercial suppliers of (5-
Fluoro-2-iodophenyl)methanol, quality control considerations, and its applications in
research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (5-Fluoro-2-iodophenyl)methanol
is presented below. It is important to note that two CAS numbers, 877264-43-2 and 438050-27-
2, are often used for this compound and its isomer, (2-Fluoro-5-iodophenyl)methanol.[2][3][4]
Researchers should verify the specific isomer required for their application.
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Property Value Source
Molecular Formula C7HeFIO [415]
Molecular Weight 252.02 g/mol [41[5]
CAS Number 877264-43-2 or 438050-27-2 [2][3]
Appearance Solid or liquid [6]
Purity Typically >98% [61[7]

N 2-8°C, keep in a dark place,
Storage Conditions ) N [5]1[6]
sealed in dry conditions

Commercial Suppliers and Specifications

Several chemical suppliers offer (5-Fluoro-2-iodophenyl)methanol. The table below provides
a non-exhaustive list of potential vendors and typical product specifications. It is crucial to
request a certificate of analysis (CoA) from the supplier to confirm the purity and identity of the
purchased material.

Supplier Product Name(s) CAS Number Purity/Specification
S (5-Fluoro-2- -~
J&K Scientific ) 877264-43-2 Not specified
iodophenyl)methanol
(5-Fluoro-2- Purity/Specification
BLD Pharm _ 877264-43-2 _
iodophenyl)methanol available
) ) (2-Fluoro-6-
Sigma-Aldrich ) 911825-94-0 98%
iodophenyl)methanol
(5-Fluoro-2- N )
AstaTech, Inc. ) Not specified SDS available
iodophenyl)methanol
SynQuest 2-Fluoro-5-iodobenzyl -
] 438050-27-2 Not specified
Laboratories alcohol

Quality Control and Analytical Methodology
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Ensuring the quality of starting materials is paramount in research and drug development. The
following workflow outlines the key steps for the quality control of commercially supplied (5-
Fluoro-2-iodophenyl)methanol.
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Caption: Quality control workflow for (5-Fluoro-2-iodophenyl)methanol.
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Experimental Protocols:

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a small sample (5-10 mg) of (5-Fluoro-2-iodophenyl)methanol in a suitable
deuterated solvent (e.g., CDCls or DMSO-ds).

o Acquire *H and 3C NMR spectra.

o Analyze the spectra for characteristic peaks corresponding to the structure of the
molecule. The proton NMR should show signals for the aromatic protons, the benzylic
protons (CH20H), and the hydroxyl proton. The carbon NMR will show the expected
number of signals for the aromatic and benzylic carbons.[8]

o High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid
Chromatography (UPLC):

o Prepare a standard solution of (5-Fluoro-2-iodophenyl)methanol of known
concentration.

o Develop a suitable HPLC/UPLC method, including the choice of column, mobile phase,
and detection wavelength. A reverse-phase C18 column is often a good starting point.

o Inject the sample and analyze the chromatogram to determine the purity by peak area
percentage.[9]

e Liquid Chromatography-Mass Spectrometry (LC-MS):
o Utilize an LC-MS system to confirm the molecular weight of the compound.

o The mass spectrum should show a prominent peak corresponding to the molecular ion
[M+H]* or other relevant adducts.[5]

Applications in Research and Drug Development

The dual functionality of (5-Fluoro-2-iodophenyl)methanol makes it a valuable intermediate in
the synthesis of novel compounds.
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Caption: Synthetic utility of (5-Fluoro-2-iodophenyl)methanol.

The presence of fluorine can significantly impact the properties of a drug molecule.[1]
Fluorine's high electronegativity can alter the acidity of nearby functional groups and influence
non-covalent interactions with biological targets.[1] Furthermore, the carbon-fluorine bond is
very strong, which can block sites of metabolism and improve the pharmacokinetic profile of a
compound.[1] The iodo group is a versatile handle for introducing molecular diversity through
reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling. This allows for
the efficient construction of complex molecular architectures from this simple starting material.

Safe Handling and Storage

(5-Fluoro-2-iodophenyl)methanol, like many halogenated organic compounds, requires
careful handling.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling this chemical.[10][11]

o Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any
dust or vapors.[10][12]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place, as
recommended by suppliers.[5][6] The recommended storage temperature is often between
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2-8°C.[5][6]

o Spills: In case of a spill, follow the procedures outlined in the Safety Data Sheet (SDS).[10]

Conclusion

(5-Fluoro-2-iodophenyl)methanol is a readily available and highly versatile building block for
chemical synthesis, particularly in the field of drug discovery. By carefully selecting a reputable
supplier, performing rigorous quality control, and adhering to safe handling practices,
researchers can effectively utilize this compound to advance their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial suppliers of (5-Fluoro-2-
iodophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
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iodophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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